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Compound of Interest

Compound Name: 2-Methoxy-4-nitrophenol

Cat. No.: B027342 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for 2-Methoxy-4-nitrophenol, ensuring a secure

laboratory environment.

Chemical Identifier:

Name: 2-Methoxy-4-nitrophenol

Synonyms: 4-Nitroguaiacol

CAS Number: 3251-56-7

Primary Hazards: This substance is an irritant.[1] It is harmful if swallowed and causes skin and

serious eye irritation.[2] It may also cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

exposure. The following table summarizes the recommended PPE for handling 2-Methoxy-4-
nitrophenol.
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PPE Category Recommendation Specifications

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Always

inspect gloves for integrity

before use and change them

immediately if contaminated.

Double gloving is a good

practice.[3]

Eye and Face Protection Safety goggles and face shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[4][5] A face

shield should be worn over the

goggles, especially when there

is a risk of splashing.

Body Protection
Chemical-resistant lab coat or

apron

Wear appropriate protective

clothing to prevent skin

exposure.[4] A lab coat made

of a chemical-resistant material

should be worn and fully

buttoned. For larger quantities

or tasks with a higher risk of

splashing, a chemical-resistant

apron over the lab coat is

recommended.

Respiratory Protection NIOSH-approved respirator All work with 2-Methoxy-4-

nitrophenol should be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

[3] If engineering controls are

not sufficient, use a NIOSH or
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European Standard EN 149

approved respirator.[4][5]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[5][6]

[7] If you feel unwell, call a POISON CENTER or

doctor/physician.[5]

Skin Contact

Wash the affected area with plenty of soap and

water.[5][6][7] If skin irritation occurs, get

medical advice/attention.[5] Contaminated

clothing should be removed and washed before

reuse.[5]

Eye Contact

Rinse cautiously with water for several minutes.

[5][6] Remove contact lenses if present and

easy to do so. Continue rinsing.[5][6] If eye

irritation persists, get medical advice/attention.

[5]

Ingestion

Rinse mouth.[5][6] If you feel unwell, call a

POISON CENTER or doctor/physician.[5] Never

give anything by mouth to an unconscious

person.[6]

Operational Plan for Handling 2-Methoxy-4-
nitrophenol
Adherence to strict operational protocols is crucial for minimizing the risk of exposure.

1. Preparation and Engineering Controls:
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Ventilation: Always handle 2-Methoxy-4-nitrophenol in a properly functioning and certified

chemical fume hood to minimize inhalation exposure.

Eyewash Station and Safety Shower: Ensure that a fully functional eyewash station and

safety shower are readily accessible in the immediate work area.[5]

Pre-use Inspection: Before starting any work, ensure all necessary PPE is available and in

good condition. Clear the fume hood of any unnecessary items to ensure proper airflow.

2. Handling the Chemical:

Wash hands thoroughly after handling.[4][5]

Avoid contact with eyes, skin, and clothing.[4]

Minimize dust generation and accumulation.[4]

Do not eat, drink, or smoke when using this product.[5]

Keep the container tightly closed when not in use.[4][5]

3. Storage:

Store in a tightly closed container.[4]

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents and strong bases.[4][5]

Store in a locked-up location.[5]

Disposal Plan
Proper disposal of 2-Methoxy-4-nitrophenol and its containers is essential to prevent

environmental contamination and ensure safety.

Waste Disposal: Dispose of the contents and container to an approved waste disposal plant

in accordance with local, regional, and national regulations.[5]
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Spill Management: In case of a small spill, sweep up or absorb the material and place it into

a suitable clean, dry, closed container for disposal.[4] Avoid generating dusty conditions.[4]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 2-Methoxy-4-nitrophenol
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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